![molecular formula C15H17ClFNS B7588109 N-[1-(3-chloro-4-fluorophenyl)ethyl]-1-thiophen-3-ylpropan-2-amine](/img/structure/B7588109.png)
N-[1-(3-chloro-4-fluorophenyl)ethyl]-1-thiophen-3-ylpropan-2-amine
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Overview
Description
N-[1-(3-chloro-4-fluorophenyl)ethyl]-1-thiophen-3-ylpropan-2-amine, commonly known as TFMPP, is a synthetic compound that belongs to the phenethylamine and amphetamine classes of psychoactive drugs. TFMPP is known for its psychoactive effects and is often used as a recreational drug. However, it has also been studied for its potential medical applications.
Mechanism of Action
The exact mechanism of action of TFMPP is not fully understood. However, it is believed to act as a serotonin receptor agonist, specifically at the 5-HT2A and 5-HT2C receptors. TFMPP has also been shown to increase the release of dopamine in the brain.
Biochemical and Physiological Effects:
TFMPP has been shown to have a range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause pupil dilation. In addition, TFMPP has been shown to increase the release of serotonin and dopamine in the brain, leading to its psychoactive effects.
Advantages and Limitations for Lab Experiments
One advantage of using TFMPP in lab experiments is its well-understood mechanism of action as a serotonin receptor agonist. This makes it a useful tool for studying the role of serotonin in the brain. However, one limitation of using TFMPP in lab experiments is its potential for abuse and its psychoactive effects, which can make it difficult to interpret results.
Future Directions
There are several future directions for research on TFMPP. One area of focus could be on its potential use as an antidepressant and anxiolytic. In addition, further research could be done to better understand its mechanism of action and its effects on dopamine release in the brain. Finally, more research could be done on the potential side effects of TFMPP and its potential for abuse.
Synthesis Methods
The synthesis of TFMPP involves the reaction of 3-chloro-4-fluoro benzaldehyde with ethylamine to form N-(3-chloro-4-fluorophenyl)ethylamine. This intermediate is then reacted with thiophene-3-carboxylic acid and acetic anhydride to form TFMPP.
Scientific Research Applications
TFMPP has been studied for its potential medical applications, including its use as an antidepressant and anxiolytic. In addition, TFMPP has been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to increase dopamine release in the brain.
properties
IUPAC Name |
N-[1-(3-chloro-4-fluorophenyl)ethyl]-1-thiophen-3-ylpropan-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClFNS/c1-10(7-12-5-6-19-9-12)18-11(2)13-3-4-15(17)14(16)8-13/h3-6,8-11,18H,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVWXLCFOWPTTFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CSC=C1)NC(C)C2=CC(=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClFNS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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